Antiferromagnetic Fe3As nanostructure with a unique planar Fe arrangement†

Journal of Materials Chemistry C Pub Date: 2023-11-17 DOI: 10.1039/D3TC03476C

Abstract

The discovery of two-dimensional materials with room-temperature magnetism is critical to preparing next-generation high-performance nanoscale spintronic devices. Based on first-principles calculations, we proposed a planar Fe3As monolayer, in which Fe atoms show a fresh configuration formed by edge-shared Fe3 triangles and Fe6 hexagons, leading to a high Néel temperature of 687 K, a large magnetocrystalline anisotropy energy of 1.03 meV per Fe, and a wide band gap of 1.04 eV. Its intriguing antiferromagnetism is jointly determined by ferromagnetic ordering in Fe3 triangles and antiferromagnetic (AFM) ordering between the two zigzag Fe chains in edge-shared Fe6 hexagons. Interestingly, its above room-temperature antiferromagnetism and semiconducting properties can be well retained under biaxial strain from −5% to 5%. Our work not only provides a promising AFM candidate for application in nanoscale spintronic devices but also has reference significance for magnetic material design.

Graphical abstract: Antiferromagnetic Fe3As nanostructure with a unique planar Fe arrangement
Antiferromagnetic Fe3As nanostructure with a unique planar Fe arrangement†
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